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Compound of Interest

2-Methyl-4-
Compound Name: _
(trifluoromethoxy)phenol

Cat. No.: B144101

In-Depth Technical Guide to 2-Methyl-4-
(trifluoromethoxy)phenol

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 77227-90-8 | Molecular Formula: CsH7F30O2 | Molecular Weight: 192.14 g/mol

Foreword

This technical guide provides a comprehensive overview of the material safety data, chemical
and physical properties, and handling protocols for 2-Methyl-4-(trifluoromethoxy)phenol. The
information is intended for professionals in research, scientific, and drug development fields.
This document synthesizes available data to ensure safe handling and informed use of this
compound in a laboratory setting.

Section 1: Chemical and Physical Properties

2-Methyl-4-(trifluoromethoxy)phenol is a substituted phenol derivative. While comprehensive
experimental data for this specific compound is not readily available in public literature, its
properties can be estimated based on data from structurally similar compounds and information
from chemical suppliers. It is consistently described as a liquid at room temperature.

Table 1: Physical and Chemical Properties of 2-Methyl-4-(trifluoromethoxy)phenol
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Property Value Source/Notes
CAS Number 77227-90-8

Molecular Formula CsH7F30:2

Molecular Weight 192.14 g/mol

Physical Form Liquid --INVALID-LINK--

Boiling Point Data not available
Melting Point Data not available
Density Data not available
Solubility Data not available ikely soluble in organic

solvents.

Storage Temperature

2-8°C or -10°C

--INVALID-LINK--, --INVALID-
LINK--

Section 2: Material Safety Data Sheet (MSDS)

Summary

The following safety information is compiled from available safety data sheets for 2-Methyl-4-

(trifluoromethyl)phenol.

2.1 Hazard ldentification

This compound is classified as hazardous. The GHS hazard statements indicate significant

health risks upon exposure.

Signal Word:Danger[1]

GHS Hazard Pictograms:

laalt text

laalt text
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Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.

Table 2: GHS Precautionary Statements for 2-Methyl-4-(trifluoromethoxy)phenol
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[1]
P264 Wash skin thoroughly after handling.[1]
Do not eat, drink or smoke when using this
P270
product.[1]
pP271 Use only outdoors or in a well-ventilated area.[1]
5280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[1]
IF SWALLOWED: Call a POISON
P301 + P312 ]
CENTER/doctor if you feel unwell.[1]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[1]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

P310 Immediately call a POISON CENTER/doctor.[1]
P330 Rinse mouth.[1]
If skin irritation occurs: Get medical
P332 + P313 _ ,
advice/attention.[1]
362 Take off contaminated clothing and wash before
reuse.[1]
Store in a well-ventilated place. Keep container
P403 + P233 )
tightly closed.[1]
P405 Store locked up.[1]
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PEOL Dispose of contents/container to an approved
waste disposal plant.[1]

2.2 Toxicological Information

Specific LD50 and LC50 data for 2-Methyl-4-(trifluoromethoxy)phenol are not available in
the searched literature. The hazard statements indicate that the substance is harmful if
swallowed or inhaled and can cause severe damage to the eyes and skin.

Table 3: Summary of Toxicological Hazards

Exposure Route Hazard
Oral Harmful if swallowed.
Dermal Causes skin irritation.

i Harmful if inhaled. May cause respiratory
Inhalation o
irritation.

Eye Contact Causes serious eye damage.

Section 3: Experimental Protocols and Handling

3.1 General Handling and Storage

Due to the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.
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o Respiratory Protection: If working outside a fume hood or if inhalation risk is high, use a
respirator with an appropriate cartridge.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
Recommended storage temperatures are between 2-8°C or at -10°C in an inert atmosphere.

[1]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

3.2 Spill and Disposal Procedures

o Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE and contain the
spill with an inert absorbent material. Collect the absorbed material into a sealed container
for disposal.

o Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.
This material should be treated as hazardous waste.

3.3 Synthesis Protocol (General)

A specific, detailed experimental protocol for the synthesis of 2-Methyl-4-
(trifluoromethoxy)phenol is not readily available in the searched literature. However, a
general synthetic approach for trifluoromethyl-substituted phenols involves the
trifluoromethylation of a corresponding precursor. A plausible, though not experimentally
verified for this specific compound, synthetic route could involve the trifluoromethoxylation of 2-
methylphenol.

Below is a conceptual workflow for such a synthesis. This is a generalized representation and
has not been experimentally validated for this specific compound.
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Caption: Conceptual workflow for the synthesis of 2-Methyl-4-(trifluoromethoxy)phenol.

Section 4: Logical Relationships in Safe Handling

The safe handling of 2-Methyl-4-(trifluoromethoxy)phenol involves a logical progression from
hazard identification to the implementation of control measures and emergency preparedness.
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Caption: Logical workflow for the safe handling of hazardous chemicals.

Disclaimer

The information provided in this document is intended for use by qualified professionals and is
based on the best available data at the time of compilation. It is not exhaustive and should be
used as a guide in conjunction with other resources and professional judgment. The user
assumes all responsibility for the safe handling, use, and disposal of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
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safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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